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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Carbaryl-d7 is crucial for maintaining laboratory safety and environmental compliance. This

guide provides essential, step-by-step procedures for the safe handling and disposal of this

deuterated carbamate insecticide.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Carbaryl-d7 with

appropriate safety measures. Carbaryl-d7, like its non-deuterated counterpart, is harmful if

swallowed, absorbed through the skin, or inhaled.[1][2][3] It is also suspected of causing

cancer and is very toxic to aquatic life.[3]

Personal Protective Equipment (PPE): All personnel handling Carbaryl-d7 must wear the

following PPE:

Chemical-resistant gloves (e.g., nitrile)[4][5]

Protective clothing, including a lab coat or long-sleeved shirt and long pants[4][5][6]

Eye protection (safety glasses or goggles)[5]

In situations where dust or aerosols may be generated, a NIOSH-approved respirator is

necessary.[6][7]
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Always wash hands thoroughly with soap and water after handling the compound.[2][5]

Contaminated clothing should be removed immediately and washed separately before reuse.

[1][6]

Step-by-Step Disposal Procedure
The primary principle for the disposal of Carbaryl-d7 is to treat it as a hazardous waste.[4] It

must be disposed of at an approved waste disposal facility in accordance with all local, state,

and federal regulations.[1][6]

Waste Collection:

Collect waste Carbaryl-d7 and any contaminated materials (e.g., absorbent pads from a

spill cleanup) in a designated, properly labeled hazardous waste container.[1][4]

Ensure the container is sealed to prevent leaks or spills.[4]

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Container Decontamination:

For empty containers, a triple-rinse procedure is recommended.[1][8]

1. Fill the container approximately one-quarter full with a suitable solvent (e.g., methanol

or another solvent in which Carbaryl-d7 is soluble).

2. Securely cap the container and shake for at least 30 seconds.

3. Pour the rinsate into the designated hazardous waste container.

4. Repeat this process two more times.[8]

The triple-rinsed container can then be disposed of according to your institution's

guidelines for decontaminated lab waste. Never reuse empty pesticide containers for other

purposes.[8][9]

Spill Management:
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In the event of a spill, evacuate non-essential personnel from the area.[4]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.[1][6]

Carefully sweep or scoop up the absorbed material and place it into the designated

hazardous waste container.[4][6]

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

Ensure adequate ventilation during and after the cleanup.[4][7]

Prohibited Disposal Methods:

Do not dispose of Carbaryl-d7 down the sink, in toilets, or in any municipal sewer or storm

drain.[9][10] This can contaminate waterways and interfere with wastewater treatment

processes.[9]

Do not dispose of Carbaryl-d7 in regular trash.

Quantitative Data Summary
Parameter Value Reference

RCRA Waste Code U279 [1]

CERCLA Reportable Quantity

(RQ)
100 pounds (for Carbaryl) [1]

Aquatic Toxicity (Carbaryl) Very toxic to aquatic life [3]

Ecotoxicity (Daphnia Magna) 0.00067 mg/L – 48-hour EC50 [1]

Ecotoxicity (Rainbow Trout) 1.4 mg/L – 96-hour LC50 [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Carbaryl-d7.
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Carbaryl-d7 Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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